Cas no 36245-28-0 (Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride)

• Product Name: Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride
• CAS No: 36245-28-0
• MF: C₁₂H₁₉Cl₃N₂
• MW: 297.651660203934
• MDL: MFCD13186106
• CID: 1475735
• PubChem ID: 11738055
• Update Time: 2025-10-24

Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride
• SCHEMBL11446141
• LEXVZEVKVGZKCW-UHFFFAOYSA-N
• BS-39546
• MFCD13186106
• 1-(2-Chloroethyl)-4-phenylpiperazine dihydrochloride
• 1-(2-chloroethyl)-4-phenylpiperazine;dihydrochloride
• 1-(2-Chloroethyl)-4-phenylpiperazine dihydrochloride, AldrichCPR
• 36245-28-0
• 1-(2-Chloroethyl)-4-phenylpiperazine diHCl

• MDL： MFCD13186106
• Inchi： 1S/C12H17ClN2.2ClH/c13-6-7-14-8-10-15(11-9-14)12-4-2-1-3-5-12;;/h1-5H,6-11H2;2*1H
• InChI Key： LEXVZEVKVGZKCW-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(C2C=CC=CC=2)CC1.Cl.Cl

Computed Properties

• Exact Mass: 296.061382g/mol
• Monoisotopic Mass: 296.061382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride

Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride (CAS No. 36245-28-0): An Overview

Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride (CAS No. 36245-28-0) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 1-(2-chloroethyl)-4-phenylpiperazine dihydrochloride, is a derivative of piperazine, a six-membered heterocyclic amine. The addition of a 2-chloroethyl and a phenyl group to the piperazine ring imparts unique chemical and biological properties, making it an important molecule in various research and development activities.

The chemical structure of Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride consists of a piperazine ring with a 2-chloroethyl substituent at the 1-position and a phenyl group at the 4-position. The dihydrochloride salt form ensures better solubility and stability, which are crucial for its use in pharmaceutical formulations. The compound's molecular formula is C₁₁H₁₆Cl₂N₂, and its molecular weight is approximately 253.17 g/mol.

In the realm of pharmaceutical research, Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride has been extensively studied for its potential therapeutic applications. Recent studies have highlighted its activity as a modulator of various neurotransmitter systems, particularly serotonin and dopamine receptors. This makes it a promising candidate for the development of new drugs targeting neurological disorders such as depression, anxiety, and schizophrenia.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological profile of Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride. The researchers found that the compound exhibited potent serotonin reuptake inhibition (SRI) properties, similar to those of selective serotonin reuptake inhibitors (SSRIs) used in treating major depressive disorder. Additionally, it showed moderate affinity for dopamine D₂ receptors, suggesting potential dual-action mechanisms that could enhance its therapeutic efficacy.

Beyond its potential as a therapeutic agent, Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride has also been explored for its use in chemical synthesis. Its unique functional groups make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For instance, it has been used as an intermediate in the synthesis of novel antiviral agents and anticancer drugs.

In the context of drug discovery and development, the ability to modulate multiple neurotransmitter systems is highly valued. Compounds like Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride offer a promising avenue for developing multi-target drugs that can address complex diseases more effectively than single-target therapies. This is particularly relevant in the treatment of psychiatric disorders where multiple neurotransmitter systems are often dysregulated.

Clinical trials involving Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride-based compounds are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical investigations and potential market approval.

The safety profile of Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride is another critical aspect that has been extensively studied. Toxicological assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, as with any new drug candidate, ongoing monitoring and rigorous testing are essential to ensure long-term safety and efficacy.

In conclusion, Piperazine, 1-(2-chloroethyl)-4-phenyl-, dihydrochloride (CAS No. 36245-28-0) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique chemical structure and biological properties make it a valuable tool for exploring new therapeutic avenues and advancing our understanding of complex diseases. As research continues to uncover its full potential, this compound is poised to play a significant role in the future of medicine.